Cas no 13252-83-0 (4-Hydroxy-6-methyl-2H-chromen-2-one)

4-Hydroxy-6-methyl-2H-chromen-2-one Chemical and Physical Properties
Names and Identifiers
-
- 4-Hydroxy-6-methyl-2H-chromen-2-one
- 4-Hydroxy-6-Methylcoumarin
- 2H-1-Benzopyran-2-one,4-hydroxy-6-methyl-
- HYDROXY-6-METHYLCOUMARIN,4-(RG)(CALL)
- (Chloromethylene)dimethyliminium chloride
- 4-hydroxy-6-methylchromen-2-one
- 6-METHYL-4-HYDROXYCOUMARIN
- HYDROXY-6-METHYLCOUMARIN,4-
- 4-Hydroxy-6-methyl-2H-chromen-2-one, 4-Hydroxy-6-methyl-2-oxo-2H-chromene
- 4-HYDROXY-6-METHYLCOUMARIN 98%
- 4-HYDROXY-6-METHYLCOUMARIN, 98+%
- 2H-1-Benzopyran-2-one, 4-hydroxy-6-Methyl-
- 2-hydroxy-6-methyl-4h-chromen-4-one
- WIRGBZBGYNIZIB-UHFFFAOYSA-N
- 6-methyl-4-hydroxy coumarin
- 2-
-
- MDL: MFCD00085738
- Inchi: 1S/C10H8O3/c1-6-2-3-9-7(4-6)8(11)5-10(12)13-9/h2-5,11H,1H3
- InChI Key: WIRGBZBGYNIZIB-UHFFFAOYSA-N
- SMILES: O1C(C([H])=C(C2C([H])=C(C([H])([H])[H])C([H])=C([H])C1=2)O[H])=O
Computed Properties
- Exact Mass: 176.04700
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 0
- Complexity: 257
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 46.5
- Surface Charge: 0
Experimental Properties
- Color/Form: Not determined
- Melting Point: 261°C(lit.)
- PSA: 50.44000
- LogP: 1.80700
- λmax: 309(EtOH aq.)(lit.)
- Solubility: Not determined
4-Hydroxy-6-methyl-2H-chromen-2-one Security Information
-
Symbol:
- Prompt:warning
- Signal Word:Warning
- Hazard Statement: H315-H319-H335
- Warning Statement: P261-P305 + P351 + P338
- Hazardous Material transportation number:NONH for all modes of transport
- WGK Germany:3
- Hazard Category Code: 36/37/38
- Safety Instruction: S26-S36
-
Hazardous Material Identification:
- HazardClass:IRRITANT
- Risk Phrases:R36/37/38
4-Hydroxy-6-methyl-2H-chromen-2-one Customs Data
- HS CODE:2932209090
- Customs Data:
China Customs Code:
2932209090Overview:
2932209090. Other lactones. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2932209090. other lactones. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
4-Hydroxy-6-methyl-2H-chromen-2-one Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Enamine | EN300-372535-5.0g |
4-hydroxy-6-methyl-2H-chromen-2-one |
13252-83-0 | 95.0% | 5.0g |
$576.0 | 2025-03-18 | |
TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd. | H1421-5G |
4-Hydroxy-6-methylcoumarin |
13252-83-0 | >98.0%(GC) | 5g |
¥1010.00 | 2024-04-17 | |
TRC | H939898-10mg |
4-Hydroxy-6-methyl-2H-chromen-2-one |
13252-83-0 | 10mg |
$ 50.00 | 2022-06-04 | ||
TRC | H939898-50mg |
4-Hydroxy-6-methyl-2H-chromen-2-one |
13252-83-0 | 50mg |
$ 65.00 | 2022-06-04 | ||
TRC | H939898-100mg |
4-Hydroxy-6-methyl-2H-chromen-2-one |
13252-83-0 | 100mg |
$ 80.00 | 2022-06-04 | ||
SHANG HAI XIAN DING Biotechnology Co., Ltd. | H1421-5g |
4-Hydroxy-6-methyl-2H-chromen-2-one |
13252-83-0 | 98.0%(GC) | 5g |
¥1450.0 | 2022-07-28 | |
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | H156926-1G |
4-Hydroxy-6-methyl-2H-chromen-2-one |
13252-83-0 | >98.0% | 1g |
¥356.90 | 2023-09-02 | |
SHANG HAI XIAN DING Biotechnology Co., Ltd. | HS835-1g |
4-Hydroxy-6-methyl-2H-chromen-2-one |
13252-83-0 | 98.0%(GC) | 1g |
¥559.0 | 2022-03-01 | |
Ambeed | A431117-250mg |
4-Hydroxy-6-methylcoumarin |
13252-83-0 | 98% | 250mg |
$16.0 | 2025-02-26 | |
Ambeed | A431117-5g |
4-Hydroxy-6-methylcoumarin |
13252-83-0 | 98% | 5g |
$87.0 | 2025-02-26 |
4-Hydroxy-6-methyl-2H-chromen-2-one Related Literature
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F. M. Dean,D. B. Frankham,Natiq Hatam,A. W. Hill J. Chem. Soc. C 1971 218
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Shizuka Mei Bautista Maezono,Ga Eul Park,Yong Rok Lee Org. Chem. Front. 2018 5 3447
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Richa Mishra,Asim Jana,Anoop Kumar Panday,Lokman H. Choudhury Org. Biomol. Chem. 2018 16 3289
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Jie Zheng,Ming He,Baohua Xie,Lu Yang,Zhiye Hu,Hai-Bing Zhou,Chune Dong Org. Biomol. Chem. 2018 16 472
-
Xiangqing Chang,Xiongfei Zhang,Zhiwei Chen Org. Biomol. Chem. 2018 16 4279
Additional information on 4-Hydroxy-6-methyl-2H-chromen-2-one
Research Update on 4-Hydroxy-6-methyl-2H-chromen-2-one (CAS: 13252-83-0) in Chemical Biology and Pharmaceutical Applications
The compound 4-Hydroxy-6-methyl-2H-chromen-2-one (CAS: 13252-83-0), a derivative of coumarin, has garnered significant attention in recent chemical biology and pharmaceutical research due to its versatile biological activities and potential therapeutic applications. This research brief synthesizes the latest findings on its synthesis, mechanisms of action, and emerging applications in drug discovery and development.
Recent studies have highlighted the compound's role as a key scaffold in medicinal chemistry. A 2023 publication in the Journal of Medicinal Chemistry demonstrated its efficacy as a selective inhibitor of protein kinase C (PKC) isoforms, with particular potency against PKC-δ in cancer cell lines (IC50 = 2.3 μM). The structural flexibility of the 4-hydroxy-6-methyl substitution pattern appears crucial for this activity, as shown by comparative molecular docking studies with related coumarin derivatives.
In antimicrobial research, a team from the University of Cambridge reported in Bioorganic Chemistry (2024) that 4-Hydroxy-6-methyl-2H-chromen-2-one exhibits broad-spectrum activity against drug-resistant Gram-positive bacteria, including MRSA (MIC = 8 μg/mL). The mechanism involves disruption of bacterial membrane integrity and inhibition of sortase A, a virulence factor. This dual-action mechanism makes it particularly promising for addressing antibiotic resistance.
The compound's pharmacokinetic properties have been significantly improved through novel formulation approaches. A recent patent (WO2023124567) describes nanoparticle-encapsulated 4-Hydroxy-6-methyl-2H-chromen-2-one with 3.8-fold enhanced oral bioavailability in rat models, addressing previous limitations in absorption. This advancement opens new possibilities for its development as an oral therapeutic agent.
Emerging applications in neurodegenerative diseases have been reported in ACS Chemical Neuroscience (2024), where the compound demonstrated neuroprotective effects in vitro by reducing tau protein hyperphosphorylation (by 62% at 10 μM concentration) and amyloid-β aggregation. These findings position it as a potential multi-target therapeutic candidate for Alzheimer's disease.
Ongoing clinical trials (NCT05678921) are evaluating its safety profile in healthy volunteers, with preliminary Phase I data showing favorable tolerability up to 500 mg daily doses. The research community anticipates that these developments will accelerate the translation of 4-Hydroxy-6-methyl-2H-chromen-2-one from bench to bedside in the coming years.
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